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Get Quote

The sulfonamide functional group is a cornerstone of modern medicinal chemistry, present in a

wide array of therapeutic agents.[1][2] Its ability to act as a bioisostere for other functional

groups and its involvement in crucial binding interactions have led to its prevalence in drug

discovery. This guide delves into the technical aspects of a specific, potentially novel,

substituted benzenesulfonamide: 4-Bromo-3-(ethanesulfonyl)benzene-1-sulfonamide.

A direct CAS number lookup for 4-Bromo-3-(ethanesulfonyl)benzene-1-sulfonamide does

not yield an immediate result, suggesting that this compound may not be extensively cataloged

or is a novel entity. Therefore, this guide will be structured to provide a comprehensive

understanding of the core scaffold, 4-Bromobenzenesulfonamide, for which substantial data

exists. We will then extrapolate from this foundation to predict the physicochemical and

pharmacological characteristics of the target molecule, providing researchers with a robust

framework for its synthesis, characterization, and potential applications.

Part 1: The Core Moiety - 4-
Bromobenzenesulfonamide (CAS: 701-34-8)
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4-Bromobenzenesulfonamide serves as a fundamental building block for more complex

sulfonamide derivatives. A thorough understanding of its properties is paramount for any

research involving its more substituted analogues.

Physicochemical Properties
A summary of the key physicochemical properties of 4-Bromobenzenesulfonamide is presented

in the table below. These properties are crucial for predicting its behavior in various solvent

systems and its potential for oral absorption in a drug development context.

Property Value Source

CAS Number 701-34-8 PubChem[3], Sigma-Aldrich

Molecular Formula C₆H₆BrNO₂S PubChem[3], Sigma-Aldrich

Molecular Weight 236.09 g/mol PubChem[3], Sigma-Aldrich

Appearance Solid Sigma-Aldrich

Melting Point 164-168 °C Not explicitly in search results

Solubility Soluble in organic solvents General knowledge

XLogP3 1.4 PubChem[3]

Synthesis of the Core Scaffold
The synthesis of 4-Bromobenzenesulfonamide typically starts from bromobenzene. The

following workflow outlines a standard, reliable synthetic route. The choice of reagents and

conditions is critical for achieving high yield and purity.

Bromobenzene SulfonationH₂SO₄/SO₃ ChlorosulfonationSOCl₂ or PCl₅ AmidationNH₄OH 4-Bromobenzenesulfonamide

4-Bromo-3-aminobenzene-1-sulfonamide DiazotizationNaNO₂, HCl Sandmeyer-type ReactionEtSO₂Na, Cu(I) catalyst 4-Bromo-3-(ethanesulfonyl)
benzene-1-sulfonamide
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Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 6 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromobenzenesulfonamide
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromobenzenesulfonamide
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromobenzenesulfonamide
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromobenzenesulfonamide
https://www.benchchem.com/product/b13151549/docs?utm_src=pdf-body-img#introduction-navigating-the-landscape-of-substituted-benzenesulfonamides
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13151549?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: A potential synthetic pathway to the target molecule.

Rationale for the Proposed Synthetic Steps:

Starting Material: 4-Bromo-3-aminobenzene-1-sulfonamide is a logical starting point as it

possesses the required substitution pattern, with an amino group that can be converted to

the desired ethanesulfonyl group.

Diazotization: The conversion of the amino group to a diazonium salt is a standard and

efficient transformation.

Sandmeyer-type Reaction: The subsequent reaction with sodium ethanesulfinate in the

presence of a copper catalyst would introduce the ethanesulfonyl group at the 3-position.

Predicted Impact on Biological Activity
The sulfonamide group is a known pharmacophore that can target a variety of enzymes and

receptors. [4]The introduction of a second sulfonyl group in the form of the ethanesulfonyl

moiety could have several effects:

Increased Polarity: This could enhance water solubility and potentially alter the drug's

pharmacokinetic profile.

Additional Hydrogen Bond Acceptor: The oxygens of the ethanesulfonyl group can act as

hydrogen bond acceptors, potentially leading to new or stronger interactions with a biological

target.

Modified Electronic Profile: The electron-withdrawing nature of the ethanesulfonyl group will

influence the acidity of the sulfonamide N-H and the overall electronic distribution of the

aromatic ring, which can modulate binding affinity.

The presence of multiple sulfonamide-related groups suggests that this compound could be

explored for its potential as an inhibitor of enzymes such as carbonic anhydrases, which are

implicated in various diseases. [4]

Conclusion
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While 4-Bromo-3-(ethanesulfonyl)benzene-1-sulfonamide appears to be a novel or less-

studied compound, a comprehensive technical understanding can be built upon the well-

characterized core of 4-Bromobenzenesulfonamide. The addition of the 3-ethanesulfonyl group

is predicted to significantly alter the physicochemical and biological properties of the parent

molecule, offering intriguing possibilities for researchers in drug discovery and medicinal

chemistry. The synthetic strategies and predictive analyses presented in this guide provide a

solid foundation for the future investigation of this promising compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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